Cas no 6105-16-4 (Jaborosalactone B)

Jaborosalactone B Properties

Names and Identifiers

• Jaborosalactone B
• (+)-3-[3-[N-[4,5-dimethoxybenzocyclobutan-1(S)-ylmethyl]-N-methylamino]propyl]-7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one hydrochloride
• 3-{3-[{[(7S)-3,4-dimethoxybicyclo[4,2,0]octa-1,3,5-trien-7-yl]methyl}(methyl)amino]-propyl}-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one hydrochloride
• Coralan
• Ivabradine HCl
• Ivabradine hydrochloride
• Iva-Val-StaP-OEt
• Procoralan (TN)
• S-16257
• UNII-TP19837BZK
• CHEMBL465076
• 6105-16-4
• 6,27-dihydroxy-22,26-epoxyergosta-2,4,24-triene-1,26-dione
• NSC109438
• NSC-109438
• DTXSID90976543
• +Expand

• InChIKey： DZSFTVFZQVZQIU-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H38O5/c1-15-12-24(33-26(32)18(15)14-29)16(2)19-8-9-20-17-13-23(30)22-6-5-7-25(31)28(22,4)21(17)10-11-27(19,20)3/h5-7,16-17,19-21,23-24,29-30H,8-14H2,1-4H3
• SMILES： CC(C1CCC2C3CC(O)C4=CC=CC(=O)C4(C)C3CCC12C)C1CC(C)=C(CO)C(=O)O1 |c:12,t:10,30|

Computed Properties

• Exact Mass: 454.27204
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 454.27192431g/mol
• Heavy Atom Count: 33
• Complexity: 959
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• LogP: 4.14170
• PSA: 83.83

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Jaborosa integrifolia